SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE

• CAS No.: 102061-82-5
• Molecular Formula: C4HF9NaO2S
• Molecular Weight: 307.09 g/mol
• IUPAC Name: sodium;1,1,2,2,3,3,4,4,4-nonafluorobutane-1-sulfinate
• InChI: InChI=1S/C4HF9O2S.Na/c5-1(6,3(9,10)11)2(7,8)4(12,13)16(14)15;/h(H,14,15)
• InChI Key: RMYDSPLTYMKGPN-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)S(=O)O)(F)F)(C(F)(F)F)(F)F.[Na]

Description

SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE is a chemical compound with the molecular formula C4H2F9NaO3S and a molecular weight of 324.09 g/mol . This compound is known for its unique properties due to the presence of multiple fluorine atoms, which impart high stability and resistance to degradation. It is commonly used in various industrial and scientific applications.

Preparation Methods

The synthesis of SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE typically involves the reaction of 1-iodononafluorobutane with sodium dithionite in the presence of sodium bicarbonate in an acetonitrile/water mixture . This reaction yields the desired compound with high purity. Industrial production methods may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure efficiency and cost-effectiveness.

Chemical Reactions Analysis

SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfonic acids.

Reduction: It can be reduced to form sulfinates.

Substitution: The fluorine atoms can be substituted with other functional groups under specific conditions.

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and nucleophiles for substitution reactions . The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE has a wide range of scientific research applications:

Chemistry: It is used as a reagent in various organic synthesis reactions, particularly in the formation of fluorinated compounds.

Biology: Its stability and resistance to degradation make it useful in biological studies where long-term stability is required.

Medicine: It is investigated for potential use in drug development due to its unique chemical properties.

Industry: It is used in the production of specialty chemicals and materials that require high stability and resistance to harsh conditions.

Mechanism of Action

The mechanism of action of SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE involves its interaction with molecular targets through its sulfinic acid group. This group can participate in various chemical reactions, including nucleophilic substitution and oxidation-reduction reactions. The fluorine atoms enhance the compound’s stability and resistance to degradation, making it effective in various applications .

Comparison with Similar Compounds

SODIUM 1,1,2,2,3,3,4,4,4-NONAFLUORO-1-BUTANESULFINATE can be compared with other similar compounds such as:

1-Butanesulfonic acid, 1,1,2,2,3,3,4,4,4-nonafluoro-, sodium salt (11): This compound has a sulfonic acid group instead of a sulfinic acid group, which affects its reactivity and applications.

Nonafluorobutane-1-sulfonic acid: This compound is similar but has a sulfonic acid group, making it more acidic and reactive in certain conditions.

The uniqueness of this compound lies in its combination of high stability, resistance to degradation, and versatile reactivity, making it valuable in various scientific and industrial applications.

Synthesis routes and methods

Procedure details

A three necked 500 ml reaction flask, equipped with a reflux condenser, a stirrer, a thermometer and a heating mantle was charged with 30.2 g of C4F9SO2F (0.1 moles), 15.1 g Na2SO3 (0.12 moles), 16.8 g NaHCO3 (0.2 moles), 50 g EtOH and 50 g DI-water. The reaction mixture was degassed 3 times using nitrogen and aspirator vacuum. The mixture was then heated to 60° C. under a nitrogen atmosphere for 16 hours. A slightly yellow reaction mixture with a pH of 6.5 was obtained. EtOH was stripped off under reduced pressure using an aspirator vacuum (20 torr and temperature between 60-85° C.) and the temperature was kept below 110° C. in order to avoid thermal decomposition of the sulfinate product. 19F analysis indicated a yield of 65% sodium perfluorobutyl sulfinate and 25% sodium perfluorobutyl sulfonate.